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Compound of Interest

Compound Name: Bromomethylcyclopropane

Cat. No.: B137280 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides a comprehensive, step-

by-step guide to the proper disposal procedures for bromomethylcyclopropane, ensuring

laboratory safety and regulatory compliance.

Immediate Safety and Handling Information
Bromomethylcyclopropane is a flammable liquid and is harmful if swallowed. It can cause

skin, eye, and respiratory irritation.[1][2] Always handle this chemical in a well-ventilated area,

preferably within a chemical fume hood, and use appropriate personal protective equipment

(PPE).[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.[1]

Storage: Store bromomethylcyclopropane in a tightly sealed container in a cool, dry, and

well-ventilated area, away from sources of ignition and incompatible substances such as strong
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oxidizing agents and strong bases.[1][3][4][5][6][7] It is recommended to store it in a refrigerator

or a designated flammables cabinet.[1][8]

Spill Procedures: In the event of a spill, immediately remove all sources of ignition.[1][3] Absorb

the spill with a non-combustible absorbent material like sand, dry lime, soda ash, or vermiculite.

[1][2][3] Collect the absorbed material into a closed container for disposal.[1][3] Ensure

adequate ventilation during cleanup.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

bromomethylcyclopropane.

Property Value Citations

CAS Number 7051-34-5 [9]

Molecular Formula C₄H₇Br [10]

Molecular Weight 135.00 g/mol [11]

Boiling Point 105-107 °C [10]

Density 1.392 g/mL at 25 °C [10]

Flash Point 41 °C (105.8 °F) [1][8][10]

UN Number 1993 [3][8]

Transport Hazard Class 3 (Flammable Liquid) [3][8]

Packing Group III [3][8]

Disposal Procedures
There are two primary methods for the disposal of bromomethylcyclopropane: collection for

licensed disposal and in-lab chemical neutralization for small quantities.

Method 1: Collection for Licensed Disposal
(Recommended for all quantities)
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The most straightforward and recommended method of disposal is to collect waste

bromomethylcyclopropane in a designated, properly labeled, and sealed container for

collection by a licensed hazardous waste disposal company.[3]

Procedure:

Segregation: Do not mix bromomethylcyclopropane waste with other chemical waste

streams unless explicitly permitted by your institution's waste management guidelines.

Container: Use a chemically resistant container with a secure lid. The container should be

clearly labeled as "Hazardous Waste: Bromomethylcyclopropane" and should include the

appropriate hazard symbols (e.g., flammable liquid).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials and sources of ignition.

Pickup: Arrange for pickup by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal contractor.

Method 2: In-Lab Chemical Neutralization (For small
quantities only)
For very small quantities of bromomethylcyclopropane, chemical neutralization through

alkaline hydrolysis can be performed by trained personnel to convert it into less hazardous

materials. This procedure should be carried out with extreme caution in a chemical fume hood.

Principle: Bromomethylcyclopropane, an alkyl halide, can undergo a nucleophilic substitution

reaction (SN2) with a strong base like sodium hydroxide to form the corresponding alcohol

(cyclopropylmethanol) and a sodium halide salt.

Reaction: C₃H₅CH₂Br + NaOH → C₃H₅CH₂OH + NaBr

Materials:

Waste bromomethylcyclopropane (small quantity, e.g., < 5g)

Ethanol
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10 M Sodium hydroxide (NaOH) solution

Stir plate and stir bar

Round-bottom flask

Condenser

Heating mantle

pH paper or pH meter

Procedure:

Preparation: In a chemical fume hood, place the small quantity of waste

bromomethylcyclopropane into a round-bottom flask equipped with a magnetic stir bar.

Dilution: Add ethanol to the flask to dissolve the bromomethylcyclopropane. A 50/50

mixture of ethanol and water is a suitable solvent for this reaction as it helps to dissolve both

the halogenoalkane and the sodium hydroxide.

Reaction Setup: Attach a reflux condenser to the flask and place it in a heating mantle on a

stir plate.

Addition of Base: Slowly and carefully add a 10 M solution of sodium hydroxide to the flask.

Use a stoichiometric excess of NaOH to ensure complete reaction.

Heating: Gently heat the mixture to reflux with constant stirring. Allow the reaction to proceed

for several hours to ensure complete hydrolysis.

Cooling: After the reaction is complete, turn off the heat and allow the mixture to cool to room

temperature.

Neutralization: Check the pH of the resulting solution. It will be highly basic. Neutralize the

solution by slowly adding a dilute acid (e.g., 1 M hydrochloric acid) until the pH is between 6

and 8.
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Disposal of Final Solution: The resulting neutralized solution, containing primarily

cyclopropylmethanol, sodium bromide, ethanol, and water, can typically be disposed of down

the drain with copious amounts of water, in accordance with local regulations. Always check

your local and institutional guidelines before drain disposal.

Logical Workflow for Bromomethylcyclopropane
Disposal
The following diagram illustrates the decision-making process for the proper disposal of

bromomethylcyclopropane.

Bromomethylcyclopropane Disposal Workflow

Waste Bromomethylcyclopropane Generated

Small Quantity (<5g) and Trained Personnel?

Collect in Labeled Container for Licensed Disposal

No

Perform In-Lab Chemical Neutralization (Alkaline Hydrolysis)

Yes

Disposal Complete

Dispose of Neutralized Solution per Local Regulations

Click to download full resolution via product page
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Caption: Decision workflow for the disposal of bromomethylcyclopropane.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of bromomethylcyclopropane, fostering a culture of

safety and compliance in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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